4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C11H16ClNO5S/c1-17-9-7-11(10(18-2)6-8(9)12)19(15,16)13-4-3-5-14/h6-7,13-14H,3-5H2,1-2H3
• InChI Key: ZPFWMPLVDQJIPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NCCCO
• Molecular Formula: C11H16ClNO5S
• Molecular Weight: 309.77 g/mol

Description

4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide, also known as CPDS, is a chemical compound that has been extensively studied in scientific research. It is a sulfonamide derivative that has shown potential in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide is known to bind to specific proteins, such as carbonic anhydrase and metalloproteinases, through the formation of hydrogen bonds and other interactions. This binding can lead to the inhibition of the activity of these proteins, resulting in the observed anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity and the reduction of inflammation and pain. In addition, 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide has several advantages for use in lab experiments, including its relative ease of synthesis and its ability to bind to specific proteins. However, 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide also has some limitations, including its potential toxicity and the need for further studies to confirm its safety and efficacy.

Future Directions

There are several potential future directions for research on 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide. One area of interest is the development of new drugs based on 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide for the treatment of pain and inflammation. Another area of interest is the further study of the protein-ligand interactions of 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide, which may lead to a better understanding of the mechanisms of action of this compound. Additionally, further studies are needed to determine the safety and efficacy of 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide in humans, which may pave the way for its use in clinical settings.

Synthesis Methods

The synthesis of 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with 3-hydroxypropylamine. The reaction is carried out in the presence of a base, typically triethylamine, and an organic solvent, such as dichloromethane or ethyl acetate. The resulting product is then purified using column chromatography, yielding 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide as a white crystalline powder.

Scientific Research Applications

4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide has been studied extensively in scientific research due to its potential applications in various fields. In pharmacology, 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In biochemistry, 4-chloro-N-(3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide has been used as a tool for the study of protein-ligand interactions, due to its ability to bind to specific proteins.